5-(2-ethoxyphenyl)-3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C25H29NO6
• Molecular Weight: 439.5 g/mol
• IUPAC Name: (4E)-5-(2-ethoxyphenyl)-4-[hydroxy-(4-methoxy-3-methylphenyl)methylidene]-1-(3-methoxypropyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C25H29NO6/c1-5-32-20-10-7-6-9-18(20)22-21(24(28)25(29)26(22)13-8-14-30-3)23(27)17-11-12-19(31-4)16(2)15-17/h6-7,9-12,15,22,27H,5,8,13-14H2,1-4H3/b23-21+
• InChI Key: PVNBLSABPYLRRK-XTQSDGFTSA-N
• Isomeric SMILES: CCOC1=CC=CC=C1C2/C(=C(/C3=CC(=C(C=C3)OC)C)\O)/C(=O)C(=O)N2CCCOC
• SMILES: CCOC1=CC=CC=C1C2C(=C(C3=CC(=C(C=C3)OC)C)O)C(=O)C(=O)N2CCCOC

Description

5-(2-ethoxyphenyl)-3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one is a chemical compound that belongs to the class of pyrrolones. It is also known as EMBO-89 or Ro 31-7453. This compound has gained significant attention in scientific research due to its potential in various applications, including medicinal chemistry, drug discovery, and biological studies.

Mechanism of Action

The mechanism of action of 5-(2-ethoxyphenyl)-3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one involves the inhibition of topoisomerase II activity. Topoisomerase II is an enzyme that is essential for DNA replication and cell division. It works by cutting and rejoining the DNA strands, allowing them to unwind and separate during replication and transcription. 5-(2-ethoxyphenyl)-3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one binds to the enzyme and prevents it from rejoining the DNA strands, leading to the formation of DNA breaks and ultimately cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-(2-ethoxyphenyl)-3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one are primarily related to its inhibition of topoisomerase II activity. This leads to the formation of DNA breaks and ultimately cell death. In addition, this compound has been shown to induce apoptosis, a programmed cell death process that is essential for maintaining tissue homeostasis. The anticancer activity of 5-(2-ethoxyphenyl)-3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one is also related to its ability to inhibit angiogenesis, the formation of new blood vessels that are essential for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One of the advantages of 5-(2-ethoxyphenyl)-3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one is its potent anticancer activity against various cancer cell lines. This makes it a promising candidate for the development of new anticancer drugs. In addition, this compound has been used as a tool in various studies to investigate the role of topoisomerase II in DNA replication and cell division.
One of the limitations of 5-(2-ethoxyphenyl)-3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one is its potential toxicity. This compound has been shown to exhibit cytotoxicity against normal cells at high concentrations, which limits its therapeutic potential. In addition, the mechanism of action of this compound is not fully understood, which makes it challenging to optimize its therapeutic potential.

Future Directions

There are several future directions for the research of 5-(2-ethoxyphenyl)-3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one. One direction is to optimize the synthesis method to improve the yield and purity of the final product. Another direction is to investigate the mechanism of action of this compound in more detail, which may lead to the development of new anticancer drugs. In addition, future research could focus on identifying the potential side effects of this compound and optimizing its therapeutic potential. Finally, this compound could be used as a tool in various studies to investigate the role of topoisomerase II in DNA replication and cell division.

Synthesis Methods

The synthesis method of 5-(2-ethoxyphenyl)-3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one is a multistep process that involves the reaction of various chemical compounds. The synthesis process starts with the reaction of 2-ethoxybenzaldehyde and 3-methoxypropylamine to form the intermediate compound. This intermediate compound then undergoes a series of reactions, including acylation, cyclization, and hydrolysis, to form the final product. The synthesis method of 5-(2-ethoxyphenyl)-3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one has been optimized and improved over the years, resulting in higher yields and purity of the final product.

Scientific Research Applications

5-(2-ethoxyphenyl)-3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one has various scientific research applications. One of the primary applications is in medicinal chemistry and drug discovery. This compound has been shown to exhibit potent anticancer activity against various cancer cell lines, including breast, ovarian, and lung cancer. It works by inhibiting the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. This makes it a promising candidate for the development of new anticancer drugs.
Another application of 5-(2-ethoxyphenyl)-3-hydroxy-4-(4-methoxy-3-methylbenzoyl)-1-(3-methoxypropyl)-1,5-dihydro-2H-pyrrol-2-one is in biological studies. This compound has been used as a tool in various studies to investigate the role of topoisomerase II in DNA replication and cell division. It has also been used to study the mechanism of action of other anticancer drugs that target topoisomerase II.